(E)-3-(2-butoxyphenyl)-N'-(2-hydroxybenzylidene)-1H-pyrazole-5-carbohydrazide

• IUPAC Name: 3-(2-butoxyphenyl)-N-[(E)-(2-hydroxyphenyl)methylideneamino]-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C21H22N4O3/c1-2-3-12-28-20-11-7-5-9-16(20)17-13-18(24-23-17)21(27)25-22-14-15-8-4-6-10-19(15)26/h4-11,13-14,26H,2-3,12H2,1H3,(H,23,24)(H,25,27)/b22-14+
• InChI Key: BMESBFQUXNYEAK-HYARGMPZSA-N
• Canonical SMILES: CCCCOC1=CC=CC=C1C2=NNC(=C2)C(=O)NN=CC3=CC=CC=C3O
• Isomeric SMILES: CCCCOC1=CC=CC=C1C2=NNC(=C2)C(=O)N/N=C/C3=CC=CC=C3O
• Molecular Formula: C21H22N4O3
• Molecular Weight: 378.4 g/mol
• CAS No.: 1285683-76-2

Description

The compound is a complex organic molecule that likely contains a pyrazole ring (a five-membered ring with three carbon atoms and two nitrogen atoms), a carbohydrazide group (a derivative of carboxylic acids), and phenyl rings (a ring of six carbon atoms, also known as a benzene ring) with various substitutions.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and rings. The exact structure would depend on the positions of these groups on the rings and the configuration of the double bonds.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present and their positions on the molecule. For example, the pyrazole ring might be involved in reactions with electrophiles or nucleophiles, and the carbohydrazide group could potentially undergo reactions with acids or bases.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar groups like carbohydrazide could make it more soluble in polar solvents. The exact properties would need to be determined experimentally.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be a drug, it might interact with specific proteins or enzymes in the body. Without more specific information, it’s difficult to predict the exact mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. For example, if it’s used as a drug, it would need to be tested for toxicity and side effects. Always follow safety guidelines when handling chemicals.

Future Directions

The future directions for research on this compound would depend on its intended use and the results of initial studies. For example, if it shows promise as a drug, further studies could be done to optimize its properties and test its efficacy.